1,2,5-Oxadiazole-3-carboxaldehyde, 4-phenyl-, 2-oxide

• IUPAC Name: 2-oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-carbaldehyde
• InChI: InChI=1S/C9H6N2O3/c12-6-8-9(10-14-11(8)13)7-4-2-1-3-5-7/h1-6H
• InChI Key: MNNADPGXJASGIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NO[N+](=C2C=O)[O-]
• Molecular Formula: C9H6N2O3
• DSSTOX Substance ID: DTXSID00438521
• Molecular Weight: 190.16 g/mol
• CAS RN: 135733-34-5

Description

1,2,5-Oxadiazole-3-carboxaldehyde, 4-phenyl-, 2-oxide is a derivative of oxadiazole. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles have been synthesized by various research groups for a wide range of applications. The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. A unique series of oxadiazoles were synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions of oxadiazoles depend on the electron-withdrawing and donating substituents in the positions of the oxadiazole. A wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Physical And Chemical Properties Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been a stronger hydrogen bond acceptor than oxygen. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Future Directions

The future directions in the research of oxadiazoles could involve the design and synthesis of new derivatives with potential applications in various fields such as material science, medicinal chemistry, and high energy molecules. Further studies could also focus on exploring their potential as anti-infective agents.